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Compound of Interest

Compound Name: 2-Nonanone

Cat. No.: B1664094

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Nonanone. The information is curated for researchers, scientists, and
professionals in drug development, with a focus on delivering precise data, detailed
experimental methodologies, and visual representations of relevant biological pathways and
experimental workflows.

Core Physicochemical Data

2-Nonanone, also known as methyl heptyl ketone, is a colorless liquid with a characteristic
fruity or floral odor. It is found naturally in various plants and is used as a flavoring agent and in
the synthesis of other organic compounds.[1] The key physicochemical properties of 2-
Nonanone are summarized in the tables below, providing a consolidated view of its
fundamental characteristics.

Table 1: General and Physical Properties of 2-Nonanone
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Property Value Source(s)
Molecular Formula CoH1s0 [2]
Molecular Weight 142.24 g/mol [2]
Appearance Colorless to pale yellow liquid [3]

Odor E;L:E);ﬂeoorjz slightly fatty and 4]

Density 0.82 g/mL at 25 °C [41[5]
Boiling Point 192 °C at 743 mmHg [2][4]
Melting Point -21°C [11[4]1[5]
Flash Point 64 °C (closed cup) [6]

Table 2: Solubility and Partitioning Properties of 2-

Nonanone

Property

Value

Source(s)

Solubility in Water

0.371 mg/mL at 25 °C

[3]

Solubility in Organic Solvents

Soluble in alcohol, propylene

glycol, and oils

[3]

LogP (Octanol-Water Partition

Coefficient)

3.14

[3]

Property

Value

Source(s)

Refractive Index (n20/D)

1.421

[11(51(7]

Vapor Pressure

1.6 mmHg at 25 °C

[3]

Vapor Density

4.9

[8]
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Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of 2-

Nonanone. These protocols are based on standard laboratory practices and established

testing methods.

Determination of Boiling Point

The boiling point of 2-Nonanone can be determined using the Thiele tube method, which is

suitable for small sample volumes.[9]

Apparatus:

Thiele tube

Thermometer (0-250 °C)

Capillary tube (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.
Add a small amount of 2-Nonanone (approximately 0.5 mL) to the small test tube.

Place the capillary tube, open end down, into the small test tube containing the 2-
Nonanone.

Attach the small test tube to the thermometer using a rubber band, ensuring the sample is
level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, immersing the sample
and thermometer bulb in the mineral oil.
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Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.
As the temperature rises, a stream of bubbles will emerge from the capillary tube.
Continue heating until a continuous and rapid stream of bubbles is observed.
Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Determination of Melting Point

As 2-Nonanone is a liquid at room temperature, its melting point (or freezing point) is

determined by cooling the substance until it solidifies. The capillary method is commonly used

for determining the melting point of organic compounds.[5]

Apparatus:

Melting point apparatus or Thiele tube setup
Capillary tubes
Thermometer

Cooling bath (e.g., ice-salt mixture)

Procedure:

Introduce a small amount of liquid 2-Nonanone into a capillary tube.
Cool the capillary tube in a cooling bath until the sample solidifies.

Place the capillary tube into a melting point apparatus or a Thiele tube filled with a suitable
liquid bath.

Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, near the expected
melting point.
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» Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

» Record the temperature at which the entire solid has melted (the end of the melting range).
For a pure substance, this range should be narrow.

Determination of Flash Point

The flash point of 2-Nonanone can be determined using a Pensky-Martens closed-cup tester,
following a procedure similar to ASTM D93.[10][11][12][13]

Apparatus:
e Pensky-Martens closed-cup flash point tester
e Thermometer

Procedure:

Ensure the Pensky-Martens apparatus is clean and dry.

e Pour the 2-Nonanone sample into the test cup to the filling mark.

e Place the lid on the cup and ensure it is securely sealed.

 Insert the thermometer into the designated port.

e Begin heating the sample at a slow, constant rate (e.g., 5-6 °C per minute).
 Start the stirrer at the specified speed.

o As the temperature approaches the expected flash point, apply the test flame at regular
intervals by opening the shutter.

e The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the liquid to ignite with a distinct flash inside the cup.

» Record the temperature at which the flash occurs.
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Determination of Density

The density of 2-Nonanone can be accurately measured using a pycnometer.[7][14][15][16]
[17]

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary)
e Analytical balance

o Water bath with temperature control

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance
(m_empty).

« Fill the pycnometer with distilled water of a known temperature and insert the stopper,
allowing excess water to exit through the capillary.

» Wipe the outside of the pycnometer dry and weigh it again (m_water).
o Empty and dry the pycnometer completely.

 Fill the pycnometer with 2-Nonanone at the same temperature as the water and insert the

stopper.
e Wipe the outside dry and weigh the filled pycnometer (m_sample).

e The density of 2-Nonanone is calculated using the following formula: Density_sample =
[(m_sample - m_empty) / (m_water - m_empty)] * Density water

Determination of Solubility in Water

The static equilibrium method can be used to determine the solubility of 2-Nonanone in water.

Apparatus:
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» Sealed vials

 |sothermal shaker or magnetic stirrer

e Centrifuge

e Syringes and filters (e.g., 0.45 um)

e Gas chromatograph (GC) or other suitable analytical instrument
Procedure:

o Add an excess amount of 2-Nonanone to a known volume of deionized water in a sealed
vial.

o Agitate the vial in an isothermal shaker or on a magnetic stirrer at a constant temperature
(e.g., 25 °C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

 After equilibration, centrifuge the vial to separate the undissolved 2-Nonhanone.

o Carefully withdraw a known volume of the aqueous phase using a syringe and filter it to
remove any suspended droplets.

e Analyze the concentration of 2-Nonanone in the filtered aqueous sample using a calibrated
analytical method, such as gas chromatography.

e The measured concentration represents the solubility of 2-Nonanone in water at that
temperature.

Determination of Vapor Pressure

The static method is a direct way to measure the vapor pressure of a liquid like 2-Nonanone.
[18][19][20][21]

Apparatus:

» A static vapor pressure apparatus consisting of a sample container, a pressure transducer, a
vacuum system, and a temperature-controlled bath.
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Procedure:

 Introduce a degassed sample of 2-Nonanone into the sample container of the static
apparatus.

o Evacuate the system to remove any air.
 |solate the sample container from the vacuum pump.

e Immerse the sample container in a constant temperature bath and allow the system to reach
thermal and vapor pressure equilibrium.

e The pressure measured by the transducer at equilibrium is the vapor pressure of 2-
Nonanone at that temperature.

o Repeat the measurement at different temperatures to obtain the vapor pressure curve.

Determination of Refractive Index

The refractive index of 2-Nonanone can be measured using an Abbe refractometer.[2][6][14]
[22][23][24]

Apparatus:

e Abbe refractometer

o Constant temperature water bath
e Dropper

Procedure:

» Calibrate the Abbe refractometer using a standard of known refractive index (e.qg., distilled
water).

e Ensure the prism surfaces of the refractometer are clean and dry.

e Using a dropper, place a few drops of 2-Nonanone onto the lower prism.
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e Close the prisms and allow the sample to spread into a thin film.

» Circulate water from the constant temperature bath through the refractometer to maintain a
constant temperature (e.g., 20 °C).

» Adjust the light source and the refractometer's optics to bring the dividing line between the
light and dark fields into sharp focus.

 Align the dividing line with the crosshairs in the eyepiece.

o Read the refractive index value from the instrument's scale.

Biological Pathway and Experimental Workflow

2-Nonanone can be produced biologically through the metabolic engineering of
microorganisms such as Escherichia coli. The pathway involves the modification of the fatty
acid biosynthesis and -oxidation cycles.

Metabolic Pathway for 2-Nonanone Production in E. coli

The biosynthesis of 2-nonanone in engineered E. coli starts from the cellular fatty acid
biosynthesis, which produces acyl-CoAs. These are then channeled into a modified 3-oxidation
pathway to generate (-ketoacyl-CoAs. A specific thioesterase then converts the (-ketoacyl-CoA
to a B-keto acid, which is spontaneously decarboxylated to the final methyl ketone product, 2-

nonanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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https://macro.lsu.edu/howto/Abbe_refractometer.pdf
https://wp.optics.arizona.edu/mnofziger/wp-content/uploads/sites/31/2016/05/OPTI202L-Lab10-OMD2.pdf
https://en1.nbchao.com/k/1970/
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 To cite this document: BenchChem. [Physicochemical Properties of 2-Nonanone: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664094#physicochemical-properties-of-2-
nonanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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